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Compound of Interest

Compound Name: 4-Pyridineethanol Hydrochloride

CAS No.: 383177-54-6

Cat. No.: B1359274 Get Quote

Precision Stoichiometry, Synthesis, and Analytical Validation in Drug Development

Executive Summary
In the high-stakes environment of pharmaceutical intermediate synthesis, 4-Pyridineethanol
Hydrochloride (CAS 383177-54-6) serves as a critical C7-pyridine building block.[1][2][3] Its

primary utility lies in the introduction of the ethyl-pyridine moiety into antipsychotic agents (e.g.,

thioridazine) and antispasmodics.[1][2][3]

However, a recurring failure mode in process chemistry involves the mishandling of its

molecular weight (159.61 g/mol ).[1][2][3] Due to its significant hygroscopicity and the existence

of both free base and salt forms, researchers often miscalculate equivalents, leading to yield

erosion or impurity formation.[1][3] This guide provides a definitive technical breakdown of the

compound's physicochemical properties, validated analytical protocols, and stoichiometric

correction factors required for rigorous experimentation.

Physicochemical Identity & Properties
The distinction between the free base and the hydrochloride salt is the single most important

variable in stoichiometric calculations.[1][2][3]

Table 1: Core Chemical Data
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Property Specification

Chemical Name 4-Pyridineethanol Hydrochloride

Synonyms
4-(2-Hydroxyethyl)pyridine HCl; 2-(4-

Pyridyl)ethanol HCl

CAS Number (Salt) 383177-54-6

CAS Number (Free Base) 5344-27-4

Molecular Formula C₇H₉NO[1][2][3][4][5][6][7][8][9] · HCl

Molecular Weight (Salt) 159.61 g/mol

Molecular Weight (Base) 123.15 g/mol

Melting Point 149.0 – 152.0 °C

Appearance White to off-white crystalline powder

Solubility
Highly soluble in water, methanol; Sparingly

soluble in ether

Stability Hygroscopic (Requires inert gas storage)

The "Effective Mass" Causality
Expert Insight: 4-Pyridineethanol HCl is hygroscopic.[1][2][3] If stored improperly, it absorbs

atmospheric moisture.[1][2][3] A sample weighed as "159.61 mg" may actually contain 5-10%

water by weight.[1][2][3]

Consequence: If you treat 159.61 mg of wet material as 1 mmol, you are actually adding less

than 1 mmol of active reactant.[1][3]

Correction: Always determine Loss on Drying (LOD) or Water Content (Karl Fischer) before

critical coupling reactions.[1][2][3]

[1][2][3]
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Understanding the origin of the material aids in predicting impurity profiles.[1][2][3] The

industrial synthesis typically involves the condensation of 4-methylpyridine with formaldehyde,

followed by salt formation.[1][2][3]

Figure 1: Synthetic Pathway & Impurity Logic
Caption: Industrial synthesis flow from 4-Methylpyridine condensation to Hydrochloride salt

formation.[1][2][3]
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[1][2][3] Process Causality:

Condensation: The reaction of 4-methylpyridine is often driven by heat.[1][2][3] Incomplete

reaction leads to residual methylpyridine (smell of pyridine).[1][2][3]

Salt Formation: The free base is an oil or low-melting solid; the HCl gas converts it into a

stable, crystalline solid (MW 159.61), facilitating purification.[1][2][3]

Self-Validating Analytical Protocol
To ensure data integrity, you must validate the "Identity" and "Purity" of the material before use.

[1][2][3] Relying solely on the label is a risk in GLP environments.[1][2][3]

Protocol A: Chloride Content Titration (Stoichiometry
Check)
This method validates that the material is indeed the mono-hydrochloride salt and not a hydrate

or free base mixture.[1][2][3]
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Principle: Argentometric titration of the chloride counter-ion.[1][2][3] Target Theory: 22.21% Cl⁻

by mass (35.45 / 159.61).[1][2][3]

Dissolution: Dissolve 100 mg (accurately weighed) of 4-Pyridineethanol HCl in 50 mL

deionized water.

Acidification: Add 1 mL of 5% Nitric Acid (

) to prevent carbonate interference.

Titration: Titrate with 0.1 N Silver Nitrate (

) using a potentiometric electrode (silver/sulfide).

Calculation:

[1][2][3]

Pass Criteria: 21.8% – 22.6% Cl⁻.[1][2][3]

Protocol B: HPLC Purity (Organic Impurity Check)
Principle: Reverse-phase chromatography to detect unreacted 4-methylpyridine or oxidation

byproducts.[1][2][3]

Column: C18 (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.[1][3]

Mobile Phase A: 0.1% Phosphoric acid in Water (Buffer).[1][2][3]

Mobile Phase B: Acetonitrile.[1][2][3]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 254 nm (Pyridine ring absorption).[1][2][3]

Flow Rate: 1.0 mL/min.[1][2][3]

Stoichiometry in Drug Development
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When using 4-Pyridineethanol HCl as a nucleophile (e.g., reacting the alcohol group), you must

neutralize the HCl salt to release the reactive free base in situ, or use an excess of base.[1][2]

[3]

The "Base Equivalents" Trap
If your protocol requires 1.0 eq of 4-Pyridineethanol HCl to react with an electrophile (e.g., an

acid chloride):

Wrong Way: Add 1.0 eq of Triethylamine (TEA).[1][2][3]

Result: The TEA is consumed entirely by the HCl counter-ion.[1][2][3] The pyridineethanol

remains protonated (inactive) or the reaction stalls.[1][2][3]

Correct Way: Add 2.0+ eq of Base.[1][2][3][8]

1.0 eq neutralizes the HCl salt.[1][2][3]

1.0 eq acts as the acid scavenger for the coupling reaction.[1][2][3]

Figure 2: Analytical Decision Logic
Caption: Workflow for determining the precise input mass for synthesis.
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Handling & Safety
Hygroscopicity: The HCl salt is highly hygroscopic.[1][2][3] Store under Argon or Nitrogen.[1]

[2][3] If the powder turns into a sticky paste, it has absorbed water; re-crystallize from

ethanol/ether or dry under vacuum over

.[1][2][3]

Acidity: Aqueous solutions are acidic (pH ~3-4).[1][2][3] Wear nitrile gloves and safety

glasses to prevent irritation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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